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Compound of Interest

Compound Name: Zidovudine-d3

Cat. No.: B12424014 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Zidovudine-d3. The following procedural steps and

data are designed to ensure safe operational use and disposal, fostering a secure laboratory

environment.

Compound Hazard Overview
Zidovudine-d3 is the deuterium-labeled version of Zidovudine. As such, it should be handled

with the same precautions as the parent compound. Zidovudine is classified as a hazardous

drug. It is suspected of causing genetic defects, cancer, and may damage fertility or an unborn

child.[1][2][3] It may also cause damage to organs, specifically the bone marrow and liver,

through prolonged or repeated exposure.[3] The International Agency for Research on Cancer

(IARC) has classified Zidovudine as possibly carcinogenic to humans (Group 2B).[1]

Personal Protective Equipment (PPE) and Safety Data
Proper personal protective equipment is mandatory to minimize exposure risk. The following

table summarizes the required PPE and key safety data for handling Zidovudine-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12424014?utm_src=pdf-interest
https://www.benchchem.com/product/b12424014?utm_src=pdf-body
https://www.benchchem.com/product/b12424014?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/15492m.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/Cat_895_GB.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1724500.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1724500.pdf
https://cdn.caymanchem.com/cdn/msds/15492m.pdf
https://www.benchchem.com/product/b12424014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Citation

CAS Number 30516-87-1 (for Zidovudine) [1]

Molecular Formula C₁₀H₁₀D₃N₅O₄ [4]

Molecular Weight 270.26 g/mol [4]

Appearance White to off-white solid [4][5]

Primary Hazards
Mutagenic, Carcinogenic,

Teratogenic, Organ Toxicity
[1][2][3]

Gloves

Two pairs of chemotherapy-

grade nitrile gloves (ASTM

D6978 compliant). Change

every 30-60 minutes or if

contaminated.

[6][7][8]

Gown

Disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.

[6][8]

Eye/Face Protection

Safety glasses with side

shields are the minimum

requirement. For splash risks,

use chemical splash goggles

and a face shield.

[7][9]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood

or other ventilated enclosure. A

NIOSH-approved respirator

may be necessary for

procedures with a high risk of

aerosolization or when

handling powders outside of a

containment device.

[8]

Occupational Exposure Limits No specific occupational

exposure limits have been

[1]
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established. All work should be

conducted under conditions of

good ventilation to minimize

exposure.

Operational and Disposal Plans: A Step-by-Step
Guide
Follow these procedural guidelines to ensure the safe handling and disposal of Zidovudine-d3.

Receiving and Storage
Unpacking: Wear a single pair of chemotherapy-grade gloves and a lab coat. A full-face

respirator may be required until an assessment confirms no breakage or spillage occurred

during transport.[8]

Inspection: Visually inspect the container for any damage or leaks upon arrival.

Storage: Store the compound in a clearly labeled, sealed container in a designated,

restricted-access area.[10][11] The storage temperature for the powder form is typically

-20°C for long-term stability.[4]

Preparation and Handling (Compounding)
Designated Area: All handling of Zidovudine-d3 must occur in a designated area, such as a

chemical fume hood or a biological safety cabinet, to prevent contamination of the general

laboratory space.[1][6]

Donning PPE: Before handling, put on all required PPE: inner gloves, gown (ensuring cuffs

are tucked under inner gloves), outer gloves (over the gown cuffs), and eye/face protection.

[6]

Weighing and Aliquoting: Handle solid Zidovudine-d3 carefully to avoid generating dust.

Use a ventilated balance enclosure or a chemical fume hood for weighing.

Hand Hygiene: Always wash hands thoroughly with soap and water before donning and after

removing PPE.[6][9]
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Spill Management
Evacuate: Alert others in the area and evacuate if necessary.

Contain: Isolate the spill area.

PPE: Don appropriate PPE, including double gloves, a gown, and eye protection. For larger

spills, respiratory protection may be necessary.

Clean-up:

Gently cover the spill with absorbent pads.

Working from the outside in, clean the area with an appropriate cleaning agent, followed

by a neutralizer if applicable.

Collect all contaminated materials (absorbent pads, wipes, contaminated PPE) in a

designated hazardous waste container.[9]

Decontaminate: Thoroughly decontaminate the spill area and any equipment involved.

Disposal Plan
Waste Segregation: All materials that come into contact with Zidovudine-d3 are considered

hazardous waste. This includes contaminated PPE, weighing papers, pipette tips, and empty

vials.

Trace Waste: Dispose of items with trace contamination (e.g., empty vials, used gloves,

gowns) in a clearly labeled, sealed hazardous waste container, often a yellow or black bin

designated for chemotherapy or hazardous drug waste.[9]

Bulk Waste: Unused or expired Zidovudine-d3 must be disposed of as hazardous chemical

waste. Do not dispose of it down the drain or in regular trash.[1][3] Follow institutional and

local regulations for hazardous waste disposal, which may involve returning the material to

the manufacturer or using a licensed waste management contractor.[5][12][13]

Sharps: Needles and syringes used for handling Zidovudine-d3 solutions must be disposed

of in a designated sharps container without recapping.[9]
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Handling Workflow Visualization
The following diagram illustrates the standard workflow for handling Zidovudine-d3, from

receipt to disposal, emphasizing critical safety checkpoints.
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Preparation & Storage

Handling Operations

Cleanup & Disposal
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2. Inspect Container

3. Store Securely

4. Don Full PPE

5. Transfer to Hood

6. Weigh/Aliquot

7. Perform Experiment

Spill Event

Potential

8. Decontaminate Surfaces

Potential

9. Doff PPE

10. Dispose Waste

11. Wash Hands

Use Spill Kit

Follow Spill Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Zidovudine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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